REACTION_CXSMILES
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[Br:1][C:2]1[CH:6]=[CH:5][O:4][C:3]=1[CH:7]=O.Cl.Cl.[CH3:11][N:12]1[CH2:17][CH2:16][NH:15][CH2:14][CH2:13]1.C(N(CC)CC)C.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>C(Cl)Cl.CCOC(C)=O>[Br:1][C:2]1[CH:6]=[CH:5][O:4][C:3]=1[CH2:7][N:15]1[CH2:16][CH2:17][N:12]([CH3:11])[CH2:13][CH2:14]1 |f:1.2.3,5.6|
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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BrC1=C(OC=C1)C=O
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Name
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Quantity
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986 mg
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Type
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reactant
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Smiles
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Cl.Cl.CN1CCNCC1
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 12 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WASH
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Details
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The organic phase was washed with aqueous NaHCO3 and brine
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Type
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DRY_WITH_MATERIAL
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Details
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then dried (MgSO4)
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography (silica, 0-10% MeOH in CH2Cl2)
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Reaction Time |
12 h |
Name
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Type
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product
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Smiles
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BrC1=C(OC=C1)CN1CCN(CC1)C
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Type | Value | Analysis |
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AMOUNT: MASS | 570 mg | |
YIELD: PERCENTYIELD | 78% | |
YIELD: CALCULATEDPERCENTYIELD | 77.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |